Cas no 892743-71-4 (1-(3-fluorophenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-fluorophenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892743-71-4
• MF: C₁₇H₁₃FN₆O
• MW: 336.323125600815
• CID: 5422563
• PubChem ID: 20904465
• Update Time: 2023-11-21

1-(3-fluorophenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• CCG-166826
• 1-(3-fluorophenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 892743-71-4
• 1-(3-fluorophenyl)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 3-(3-fluorophenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• AKOS001915762
• F3411-0038
• 1-(3-fluorophenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H13FN6O/c1-10-5-2-3-8-13(10)16-20-17(25-22-16)14-15(19)24(23-21-14)12-7-4-6-11(18)9-12/h2-9H,19H2,1H3
• InChI Key： ACRUKWNORZQCKG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(N)=C(C2ON=C(C3=CC=CC=C3C)N=2)N=N1

Computed Properties

• Exact Mass: 336.11348722g/mol
• Monoisotopic Mass: 336.11348722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.4±60.0 °C(Predicted)
• pka: -3.98±0.20(Predicted)